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Compound of Interest

Compound Name: 1-Chloro-3-fluoropropane

Cat. No.: B8262802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chloro-3-fluoropropane (CAS No. 462-38-4) is a halogenated alkane with the molecular

formula C₃H₆ClF.[1][2] While its utility as a solvent in organic reactions is not documented in the

reviewed literature, it serves as a valuable reagent and building block in synthetic organic

chemistry, particularly in the synthesis of pharmaceutical intermediates. This document

provides an overview of its properties, synthesis, and applications as a chemical intermediate,

along with relevant experimental protocols where available.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-chloro-3-fluoropropane is

presented in Table 1. These properties are essential for its handling, storage, and use in

chemical reactions.
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Property Value Reference

Molecular Formula C₃H₆ClF [1][2]

Molar Mass 96.53 g/mol [1][2]

Boiling Point 82 °C [2]

Density 1.0581 g/cm³ (estimate) [1]

Refractive Index 1.3871 [1]

CAS Number 462-38-4 [1]

Applications in Organic Synthesis
Current literature highlights the role of 1-chloro-3-fluoropropane as a reactant in the synthesis

of more complex molecules, rather than as a solvent. Its bifunctional nature, possessing both a

chlorine and a fluorine atom on a propane chain, allows for selective chemical transformations.

Use in the Synthesis of Pharmaceutical Intermediates
1-Chloro-3-iodopropane, a related compound, is utilized in the preparation of intermediates for

pharmaceuticals like nilaparvone.[3] While not a direct application of 1-chloro-3-
fluoropropane, this illustrates the utility of halogenated propanes in drug development. The

chloro-fluoro analogue can potentially be employed in similar multi-step syntheses where the

differential reactivity of the C-Cl and C-F bonds can be exploited.

Experimental Protocols
Although specific protocols detailing the use of 1-chloro-3-fluoropropane as a solvent are not

available, the following section outlines a general synthetic route for a related compound, which

illustrates the type of reactions halogenated propanes undergo.

Synthesis of (Z)-1-chloro-3,3,3-trifluoropropene
A two-step synthesis process is typically employed for (Z)-1-chloro-3,3,3-trifluoropropene,

which involves the formation of a 1-chloro-3,3,3-trifluoropropane intermediate.[4]

Step 1: Fluorination of 1,1,1,3,3-pentachloropropane
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The initial step involves the fluorination of 1,1,1,3,3-pentachloropropane using hydrogen

fluoride in the presence of a catalyst to yield 1-chloro-3,3,3-trifluoropropane.[4]

Step 2: Dehydrohalogenation

The resulting 1-chloro-3,3,3-trifluoropropane undergoes dehydrohalogenation to form (Z)-1-

chloro-3,3,3-trifluoropropene.[4]

The following diagram illustrates the logical workflow for this synthesis.
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Synthesis of (Z)-1-chloro-3,3,3-trifluoropropene.
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Based on the available scientific literature, 1-chloro-3-fluoropropane is not established as a

solvent for organic reactions. Its primary role in organic chemistry is that of a synthetic

intermediate. Researchers and professionals in drug development can leverage its chemical

properties for the construction of complex molecules. Further research may explore its potential

as a niche solvent in specific applications, but currently, its utility is centered on its reactivity as

a bifunctional electrophile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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